N-(2-(4-fluorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-(4-fluorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C19H13F4N3O2S/c20-11-5-7-12(8-6-11)26-17(14-9-29(28)10-16(14)25-26)24-18(27)13-3-1-2-4-15(13)19(21,22)23/h1-8H,9-10H2,(H,24,27)
• InChI Key: FDLVLPYMLJETND-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1=O)C3=CC=C(C=C3)F)NC(=O)C4=CC=CC=C4C(F)(F)F
• Molecular Formula: C19H13F4N3O2S
• Molecular Weight: 423.4 g/mol

Description

N-(2-(4-fluorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C19H13F4N3O2S and its molecular weight is 423.39. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Benzamide derivatives, like MS-27-275, exhibit significant in vivo antitumor activity against human tumors. They inhibit histone deacetylase, causing hyperacetylation of nuclear histones in tumor cell lines, which leads to changes in cell cycle distribution and induces tumor-suppressing genes. This mechanism suggests a novel chemotherapeutic strategy for cancers resistant to traditional treatments (Saito et al., 1999).

Antipathogenic Activity

New thiourea derivatives have shown significant anti-pathogenic activity, particularly against Pseudomonas aeruginosa and Staphylococcus aureus, known for biofilm formation. These findings highlight the potential of these compounds in developing new antimicrobial agents with antibiofilm properties (Limban et al., 2011).

Fluorination in Medicinal Chemistry

The ortho-fluorination of triflamide-protected benzylamines using N-fluoro-2,4,6-trimethylpyridinium triflate as the fluorine source and NMP as a promoter has been reported. This fluorination protocol is broadly applicable in medicinal chemistry and synthesis, indicating the role of fluorinated compounds in enhancing the biological activity of pharmaceuticals (Wang et al., 2009).

Anti-Influenza Virus Activity

Benzamide-based 5-aminopyrazoles and their fused heterocycles have been synthesized and shown remarkable activity against the bird flu influenza (H5N1) virus. This study provides a new route for synthesizing compounds with significant antiviral activities, suggesting their potential in antiviral drug development (Hebishy et al., 2020).